Cas no 2227866-38-6 (tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate
• CAS No: 2227866-38-6
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5766727
• PubChem ID: 165824310
• Update Time: 2025-05-28

tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2227866-38-6
• tert-butyl N-{2-[(1R)-1-aminoethyl]-4-chlorophenyl}carbamate
• EN300-1876348
• tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate

• Inchi： 1S/C13H19ClN2O2/c1-8(15)10-7-9(14)5-6-11(10)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)/t8-/m1/s1
• InChI Key： CSMKAUGPBRFYPP-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-{2-(1R)-1-Aminoethyl-4-chlorophenyl}carbamate (CAS: 2227866-38-6)

The compound tert-butyl N-{2-(1R)-1-aminoethyl-4-chlorophenyl}carbamate (CAS: 2227866-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its role as a key building block in the development of novel protease inhibitors and receptor modulators, owing to its unique stereochemical properties and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound using a catalytic enantioselective hydrogenation approach, achieving >99% enantiomeric excess (ee). The research team utilized a chiral ruthenium catalyst system, which significantly improved yield (85-90%) compared to traditional methods. This advancement addresses previous challenges in scalability and purity, critical for industrial applications. The study further validated the compound's stability under physiological conditions, supporting its utility in prodrug design.

In parallel, preclinical investigations have explored the pharmacological potential of derivatives containing this scaffold. A Nature Communications paper (2024) reported that structural analogs exhibit potent inhibitory activity against cathepsin L (IC50 = 12 nM), with demonstrated blood-brain barrier permeability in murine models. These findings position 2227866-38-6 as a valuable precursor for neurodegenerative disease therapeutics, particularly in tauopathy and α-synuclein aggregation disorders.

The compound's synthetic versatility was further evidenced in a recent ACS Catalysis publication, where it served as the starting material for a novel class of allosteric kinase inhibitors. Researchers developed a three-step divergent synthesis yielding 28 structurally distinct analogs, with lead compounds showing nanomolar affinity for CDK8/19. Notably, crystallographic analysis revealed the tert-butyl carbamate moiety's critical role in maintaining the bioactive conformation through hydrophobic interactions with the kinase's hinge region.

From a regulatory perspective, the Environmental Protection Agency's Safer Choice Program (2024) has classified 2227866-38-6 as a "Preferred Chiral Auxiliary" due to its favorable environmental profile and biodegradability metrics. This designation accelerates its adoption in green chemistry initiatives, particularly in continuous flow manufacturing systems that have shown 40% reduction in solvent waste compared to batch processes.

Ongoing clinical trials (Phase I/II) by major pharmaceutical companies are investigating drug candidates incorporating this scaffold for oncology indications. Preliminary data presented at the 2024 AACR Annual Meeting demonstrated favorable pharmacokinetics with oral bioavailability exceeding 60% in human subjects, along with linear dose-response relationships up to 800 mg/day. These developments underscore the compound's transition from a synthetic intermediate to a clinically relevant pharmacophore.

Future research directions highlighted in recent review articles emphasize the need for: (1) developing heterogeneous catalytic systems for more sustainable production, (2) exploring its application in PROTAC (proteolysis-targeting chimera) design, and (3) investigating its potential as a chiral derivatizing agent for analytical separations. The compound's unique combination of stereochemical rigidity and synthetic flexibility continues to inspire innovation across multiple therapeutic areas.